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Abstract
4,6-Dichloropyrimidine-5-carbaldehyde is a crucial intermediate in the synthesis of a variety

of pharmaceutical compounds, particularly pyrimidine derivatives which are central to

numerous drug discovery programs. This technical guide provides a comprehensive overview

of its chemical properties, synthesis, and potential applications. Despite extensive searches of

chemical databases and scientific literature, a complete, publicly available crystal structure

determination for 4,6-Dichloropyrimidine-5-carbaldehyde could not be located.

Consequently, this document presents a detailed synthesis protocol and known

physicochemical properties. Furthermore, a generalized experimental workflow for single-

crystal X-ray diffraction is provided as a methodological template for researchers who may

crystallize this compound in the future.

Introduction
Pyrimidine scaffolds are of significant interest in medicinal chemistry due to their presence in a

wide range of biologically active molecules, including anticancer, anti-inflammatory, and

antimicrobial agents. 4,6-Dichloropyrimidine-5-carbaldehyde serves as a versatile building

block for the synthesis of substituted pyrimidines, owing to its reactive chloro and aldehyde

functional groups. A detailed understanding of its three-dimensional structure is critical for

designing novel derivatives with specific biological targets. While the definitive crystal structure
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is not available, this guide consolidates the existing knowledge to support ongoing research

and development.

Physicochemical Properties
A summary of the key physicochemical properties of 4,6-Dichloropyrimidine-5-carbaldehyde
is presented in Table 1. This data is compiled from various chemical supplier databases and

public chemical information resources.

Property Value Source

Molecular Formula C₅H₂Cl₂N₂O PubChem[1]

Molecular Weight 176.99 g/mol PubChem[1]

CAS Number 5305-40-8 PubChem[1]

Appearance Pale-yellow to off-white solid Rlavie Technology Co., Ltd.

Melting Point 66-71 °C Sigma-Aldrich

Boiling Point 92-93 °C at 0.05 Torr ChemicalBook

Solubility
Soluble in 95% ethanol (50

mg/mL)
Sigma-Aldrich

Synthesis of 4,6-Dichloropyrimidine-5-carbaldehyde
The synthesis of 4,6-Dichloropyrimidine-5-carbaldehyde is typically achieved through the

Vilsmeier-Haack reaction, starting from 4,6-dihydroxypyrimidine.

Experimental Protocol
A general procedure for the synthesis is as follows:

To a stirred solution of N,N-dimethylformamide (DMF, 64 mL), phosphorus oxychloride

(POCl₃, 200 mL) is added dropwise at 0 °C. The mixture is stirred for 1 hour at this

temperature.
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4,6-dihydroxypyrimidine (50.0 g, 446 mmol) is then added portion-wise to the reaction

mixture.

The resulting suspension is stirred for 30 minutes at room temperature and then heated to

reflux for 3 hours.

After the reaction is complete, the excess POCl₃ is removed by distillation under reduced

pressure.

The residue is carefully poured into ice water.

The aqueous layer is extracted multiple times with diethyl ether.

The combined organic extracts are washed with saturated aqueous sodium bicarbonate

solution and then with brine.

The organic layer is dried over anhydrous sodium sulfate and filtered.

The solvent is removed under reduced pressure to yield the crude product.

The crude product is purified by crystallization from an ethyl acetate-petroleum ether mixture

to afford 4,6-Dichloropyrimidine-5-carbaldehyde as a solid.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for 4,6-Dichloropyrimidine-5-carbaldehyde.
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Hypothetical Crystal Structure Determination
Workflow
As no published crystal structure exists, this section outlines a standard workflow for the

determination of the crystal structure of a small organic molecule like 4,6-Dichloropyrimidine-
5-carbaldehyde using single-crystal X-ray diffraction.

Experimental Workflow
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Caption: Hypothetical workflow for single-crystal X-ray diffraction.
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Applications in Drug Discovery
4,6-Dichloropyrimidine-5-carbaldehyde is a valuable precursor for the synthesis of various

heterocyclic compounds with potential biological activities. The two chlorine atoms can be

sequentially or simultaneously substituted by various nucleophiles, and the aldehyde group can

undergo a range of chemical transformations, allowing for the generation of diverse molecular

libraries for high-throughput screening.

Conclusion
While the definitive crystal structure of 4,6-Dichloropyrimidine-5-carbaldehyde remains to be

determined, this technical guide provides a solid foundation of its known properties, synthesis,

and potential for future research. The elucidation of its crystal structure would be a valuable

contribution to the field, enabling more precise structure-based drug design and a deeper

understanding of its chemical reactivity. Researchers are encouraged to pursue the

crystallization and structural analysis of this important synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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